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Introduction

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure surrounding the liquid, leading to the transition from a liquid to a gas phase.[1] For
alkanes, which are non-polar hydrocarbons, the primary intermolecular forces are London
dispersion forces (a type of van der Waals force).[2][3][4] The strength of these forces is
influenced by the molecule's surface area and the number of electrons.[3]

An increase in the length of a straight-chain alkane leads to a larger surface area and more
electrons, resulting in stronger London dispersion forces and, consequently, a higher boiling
point.[5][6][7] However, for isomeric alkanes (molecules with the same chemical formula but
different structures), branching has a significant and opposite effect. Increased branching leads
to a more compact, spherical molecular shape, which reduces the surface area available for
intermolecular contact.[4][8][9] This weakening of the intermolecular forces means that less
energy is required to overcome them, resulting in a lower boiling point for branched alkanes
compared to their straight-chain counterparts.[2][4][9]
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Data Presentation: Boiling Points of Isomeric
Alkanes

The following table summarizes the boiling points of several straight-chain and branched
alkanes, illustrating the effect of molecular structure on this physical property.

Molecular Formula  Alkane Name Structure Boiling Point (°C)
CaH1o n-Butane Straight-chain -0.5[10]
Isobutane (2-
Branched -11.7[10]
Methylpropane)
CsHa2 n-Pentane Straight-chain 36.1[10]
Isopentane (2-
Branched 27.8[10][11]
Methylbutane)
Neopentane (2,2- )
) Highly Branched 9.5[4][10]
Dimethylpropane)
CeHaia n-Hexane Straight-chain 68.8[12]
2-Methylpentane
Branched 60.9[12]
(Isohexane)
2,3-Dimethylbutane Branched 58.1[12]
2,2-Dimethylbutane Highly Branched 49.8[12]

Experimental Protocols

Two common and reliable methods for the experimental determination of boiling points for
small liquid samples are the Thiele tube method and the Siwoloboff (micro-boiling point)

method.

Protocol 1: Thiele Tube Method

This method is one of the simplest for determining a compound's boiling point and has the
advantage of requiring only a small amount of the sample.[13] The unique shape of the Thiele
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tube allows for uniform heating of the oil bath through convection currents.[13]
Apparatus:

e Thiele tube

o Mineral oil or other suitable heating fluid

e Thermometer (-10°C to 200°C range)

o Small test tube (e.g., 6 x 50 mm)

o Capillary tube (sealed at one end)

e Rubber band or a small section of rubber tubing
e Bunsen burner or microburner

e Clamp and stand

Procedure:

o Sample Preparation: Fill the small test tube to a depth of about 1.5-2.0 cm with the branched
alkane sample (approximately 0.2-0.5 mL).[14][15]

o Capillary Insertion: Place the capillary tube into the test tube with its open end pointing
downwards.[14]

o Assembly: Attach the test tube to the thermometer using a rubber band. The bottom of the
test tube should be aligned with the thermometer bulb.[14] The rubber band must be
positioned high enough so it will not be submerged in the heating oil.[13][16]

e Thiele Tube Setup: Insert the thermometer and test tube assembly into the Thiele tube,
which should be filled with mineral oil to a level above the side-arm junction.[14] Clamp the
assembly so that the sample is positioned near the center of the main tube and the
thermometer does not touch the glass walls.[13]
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e Heating: Gently heat the side arm of the Thiele tube with a small flame, moving it back and
forth.[1][13] This will establish a convection current, ensuring uniform temperature
distribution.

o Observation: As the temperature rises, air trapped in the capillary tube will be expelled, seen
as a slow stream of bubbles.[15] When the boiling point is reached, a rapid and continuous
stream of bubbles will emerge from the capillary tip.[14][17]

» Boiling Point Determination: Once a vigorous stream of bubbles is observed, remove the
heat source and allow the apparatus to cool.[14] The stream of bubbles will slow down and
eventually stop. The boiling point is the temperature at which the liquid is just drawn back
into the capillary tube.[15][18] Record this temperature.

Protocol 2: Siwoloboff Method (Micro-Boiling Point
Determination)

The Siwoloboff method is ideal for determining the boiling point of very small quantities of a
liquid, often as little as 30-50 pL.[18][19] The principle is identical to the Thiele tube method but
is performed in a smaller apparatus, often using a melting point apparatus as the heating block.
[20]

Apparatus:

Melting point apparatus or a similar controlled heating block

Small sample tube (e.qg., ignition tube or fusion tube)

Sealed capillary tube

Thermometer or digital temperature probe

Rubber band

Procedure:

o Sample Preparation: Add a small amount (a few drops) of the branched alkane to the sample
tube.
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Assembly: Attach the sample tube to a thermometer with a rubber band.[18]

Capillary Insertion: Place a sealed capillary tube, with the open end pointing down, into the
sample liquid within the tube.[18]

Heating: Place the entire assembly into the heating block of a melting point apparatus or an
oil bath.[17]

Heating Rate: Heat the sample. Initially, a faster heating rate (e.g., 10°C/min) can be used for
a preliminary estimation.[20] For the precise measurement, the temperature rise should be
adjusted to less than 1°C/min when approaching the expected boiling point.[20]

Observation and Determination: Watch for the rapid and continuous stream of bubbles to
emerge from the capillary.[17] Stop the heating and allow the system to cool.[15] The
temperature at which the liquid is sucked back into the capillary is the boiling point.[18]

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The i
inten

nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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